Cas no 198402-61-8 (a-D-Galactopyranoside,6-chloro-1H-indol-3-yl)

a-D-Galactopyranoside,6-chloro-1H-indol-3-yl structure
198402-61-8 structure
Product Name:a-D-Galactopyranoside,6-chloro-1H-indol-3-yl
CAS No:198402-61-8
MF:C14H16ClNO6
MW:329.732943534851
MDL:MFCD02683908
CID:138662
PubChem ID:10286594
Update Time:2025-04-19

a-D-Galactopyranoside,6-chloro-1H-indol-3-yl Chemical and Physical Properties

Names and Identifiers

    • a-D-Galactopyranoside,6-chloro-1H-indol-3-yl
    • (2R,3R,4S,5R,6R)-2-[(6-chloro-1H-indol-3-yl)oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
    • 6-CHLORO-3-INDOXYL-ALPHA-D-GALACTOPYRANOSIDE
    • 6-Chloro-3-indolyl
    • 6-Chloro-3-indolyl-alpha-D-galactopyranoside
    • A-D-galactopyranoside
    • A-Gal
    • Salmon
    • Salmon-α-D-Gal
    • SALMON ALPHA-GAL
    • ROSE(TM)-ALPHA-GAL
    • RARECHEM AH BS 0031
    • SALMON(TM)-ALPHA-D-GAL
    • SALMON(TM)-ALPHA-D-GALACTOSIDE
    • 6-Chloro-3-indolyla-D-galactopyranoside
    • 6-CHLORO-3-INDOLYL ALPHA-D-GALACTOPYRANOSIDE
    • alpha-D-Galactopyranoside 6-chloro-1H-indol-3-yl
    • 198402-61-8
    • 6-Chloro-3-indolyl alpha -D-galactopyranoside
    • SCHEMBL284849
    • 6-Chloro-1H-indol-3-yl alpha-D-galactopyranoside
    • 6-Chloro-3-indolyl a-D-galactopyranoside
    • 6-Chloro-3-indolyl alpha-D-galactopyranoside, >=98.0% (HPLC)
    • MFCD02683908
    • (2R,3R,4S,5R,6R)-2-(6-chloro-1H-indol-3-yloxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
    • (2R,3R,4S,5R,6R)-2-((6-Chloro-1H-indol-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
    • DTXSID401259204
    • C-4995
    • 6-Chloro-3-indoxyl alpha-D-galactopyranoside
    • AKOS026674402
    • A-D-GALACTOPYRANOSIDE, 6-CHLORO-1H-INDOL-3-YL
    • G78551
    • 6-Chloro-1H-indol-3-yl I+/--D-galactopyranoside
    • 6-Chloro-3-indolyl ?-D-galactopyranoside
    • EC06166
    • AS-86145
    • MDL: MFCD02683908
    • Inchi: 1S/C14H16ClNO6/c15-6-1-2-7-8(3-6)16-4-9(7)21-14-13(20)12(19)11(18)10(5-17)22-14/h1-4,10-14,16-20H,5H2/t10-,11+,12+,13-,14+/m1/s1
    • InChI Key: OQWBAXBVBGNSPW-HTOAHKCRSA-N
    • SMILES: ClC1C=CC2=C(C=1)NC=C2O[C@@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O

Computed Properties

  • Exact Mass: 329.06700
  • Monoisotopic Mass: 329.0666149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • Density: 1.641
  • Boiling Point: 630 ºC
  • Flash Point: 335 ºC
  • PSA: 115.17000
  • LogP: 0.00000

a-D-Galactopyranoside,6-chloro-1H-indol-3-yl Security Information

  • WGK Germany:3
  • FLUKA BRAND F CODES:3-10-21

a-D-Galactopyranoside,6-chloro-1H-indol-3-yl Pricemore >>

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